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Compound of Interest

Compound Name: KU14R

Cat. No.: B1673863 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the proper disposal of KU14R (CAS

No. 189224-48-4), a research chemical identified as an antagonist of the pancreatic β-cell

atypical imidazoline binding site.[1] Adherence to these protocols is critical for ensuring

laboratory safety and environmental compliance.

KU14R Chemical Profile and Hazards
KU14R is an organic compound with the molecular formula C₁₃H₁₄N₂O. While a

comprehensive Safety Data Sheet (SDS) for KU14R is not publicly available, information for its

isomer, Fenyramidol, and general chemical safety principles indicate that it should be handled

as a potentially hazardous substance. It is characterized as an amine and an alcohol, and is

likely combustible.[2][3]
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Property Value

CAS Number 189224-48-4

Molecular Formula C₁₃H₁₄N₂O

Physical State
Solid (Assumed based on typical research

chemicals of this type)

Melting Point Data not available

Boiling Point Data not available

Flash Point
Data not available, but considered probably

combustible.[2]

Solubility Data not available.

Acute Toxicity

No specific data available for KU14R. Similar

compounds can be harmful if swallowed, in

contact with skin, or if inhaled.[4]

Eye Irritation
Assumed to be an irritant. Similar compounds

can cause serious eye irritation.

Reactivity

As an amine, it may be incompatible with

isocyanates, halogenated organics, peroxides,

phenols (acidic), epoxides, anhydrides, and acid

halides.

Experimental Protocol: Spill Neutralization and
Cleanup
In the event of a KU14R spill, immediate and appropriate action is necessary to mitigate

exposure and contamination.

Methodology:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the affected

area. Ensure the area is well-ventilated to disperse any potential vapors.
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Personal Protective Equipment (PPE): Before entering the spill area, don appropriate PPE,

including:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A lab coat or chemical-resistant apron

Closed-toe shoes

A respirator may be necessary for large spills or in poorly ventilated areas.

Containment: For liquid spills, contain the spill using an inert absorbent material such as

vermiculite, dry sand, or a commercial chemical absorbent. For solid spills, gently cover the

material to prevent it from becoming airborne.

Cleanup:

Solid Spills: Carefully sweep the solid material into a designated chemical waste container.

Avoid creating dust.

Liquid Spills: Once the liquid is fully absorbed, use a non-sparking scoop or shovel to

collect the absorbent material and place it into a designated chemical waste container.

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and

water. Wipe the area dry with disposable towels. All cleaning materials should be disposed of

as hazardous waste.

Waste Disposal: Seal and label the waste container with the contents ("KU14R spill debris")

and the date. Dispose of the waste according to the procedures outlined in Section 3.

Step-by-Step Disposal Procedure for KU14R
The disposal of KU14R must be conducted in accordance with institutional and local

regulations for hazardous chemical waste.

Workflow for KU14R Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1673863?utm_src=pdf-body
https://www.benchchem.com/product/b1673863?utm_src=pdf-body
https://www.benchchem.com/product/b1673863?utm_src=pdf-body
https://www.benchchem.com/product/b1673863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Unused or Waste KU14R
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Carefully Transfer KU14R
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'Hazardous Waste - KU14R',
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End: Proper Disposal
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Caption: Workflow for the proper disposal of KU14R.
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Disposal Protocol:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat, when handling KU14R for disposal.

Waste Container:

Select a waste container that is compatible with KU14R. A high-density polyethylene

(HDPE) or glass container with a secure screw-top lid is recommended.

The container must be in good condition, with no leaks or cracks.

Affix a "Hazardous Waste" label to the container before adding any waste.

Waste Segregation: Do not mix KU14R waste with other chemical waste streams unless

compatibility has been confirmed. In particular, avoid mixing with strong acids or oxidizing

agents.

Transferring Waste:

Carefully transfer the waste KU14R into the labeled hazardous waste container.

If transferring a solid, use a dedicated scoop or spatula. Avoid creating dust.

If transferring a liquid solution, use a funnel to prevent spills.

Container Sealing and Labeling:

Securely seal the container lid.

Complete the hazardous waste label with the full chemical name ("KU14R"), the quantity

of waste, the date, and the name of the principal investigator or research group.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

for hazardous waste.
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The storage area should be secure, well-ventilated, and away from heat or ignition

sources.

Disposal Request:

Once the container is full or is ready for disposal, follow your institution's procedures to

request a pickup by the Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Do not dispose of KU14R down the drain or in the regular trash.

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

removing contact lenses if present and easy to do. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with soap and plenty of water. If irritation persists, seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Firefighting Measures:

Extinguishing Media: Use a dry chemical, carbon dioxide, or foam extinguisher. Avoid using a

direct water jet, as it may spread the fire.

Hazards: KU14R is likely combustible. Fire may produce irritating or toxic gases.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.
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By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe handling and disposal of KU14R, fostering a secure laboratory

environment and maintaining regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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